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Compound of Interest

Compound Name: BMS-814580

Cat. No.: B606255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a comprehensive guide for the preparation and use of BMS-
814580, a potent and selective antagonist of the Melanin-Concentrating Hormone Receptor 1

(MCHR1), in cell culture experiments. This document outlines the necessary materials, detailed

protocols for preparing stock solutions, and procedures for treating cells in culture. Additionally,

it includes a summary of the compound's known characteristics and a diagram of the MCHR1

signaling pathway to aid in experimental design and data interpretation.

Introduction to BMS-814580
BMS-814580 is a high-affinity, selective inhibitor of the Melanin-Concentrating Hormone

Receptor 1 (MCHR1), a G-protein coupled receptor predominantly expressed in the brain and

implicated in the regulation of energy balance and appetite. The compound has a Ki value of

16.9 nM for human MCHR1[1]. It is available as the parent compound (CAS: 1197420-11-3)

and as a phosphate salt (CAS: 1197420-12-4)[2]. These protocols are designed to be

applicable to both forms, with the acknowledgment that solubility characteristics may vary

slightly.
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Property Information Reference

Compound Name BMS-814580 [1]

Target
Melanin-Concentrating

Hormone Receptor 1 (MCHR1)
[1][2]

CAS Number
1197420-11-3 (free base),

1197420-12-4 (phosphate)
[1]

Ki Value 16.9 nM (human MCHR1) [1]

Molecular Formula C₂₅H₂₄ClFN₄O₃S (free base) N/A

Molecular Weight 515.0 g/mol (free base) N/A

Appearance Solid [1]

Storage

Store at -20°C for long-term

stability. Protect from light and

moisture.

N/A

Note: The molecular formula and weight are for the free base and should be adjusted

accordingly when using the phosphate salt for molar concentration calculations.

Experimental Protocols
Preparation of BMS-814580 Stock Solution
Objective: To prepare a high-concentration stock solution of BMS-814580 for use in cell culture

experiments.

Materials:

BMS-814580 (free base or phosphate salt)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer
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Calibrated pipettes

Protocol:

Determine the Desired Stock Concentration: A common starting stock concentration for small

molecule inhibitors is 10 mM. All calculations should be based on the specific form of BMS-
814580 being used (free base or phosphate salt).

Weighing the Compound: Accurately weigh a small amount of BMS-814580 powder (e.g., 1-

5 mg) in a sterile microcentrifuge tube. Perform this step in a chemical fume hood.

Solvent Addition: Based on the weighed amount and the desired stock concentration,

calculate the required volume of DMSO. Add the calculated volume of DMSO to the

microcentrifuge tube containing the BMS-814580 powder.

Dissolution: Vortex the solution vigorously until the compound is completely dissolved.

Gentle warming in a 37°C water bath may aid in dissolution, but avoid excessive heat.

Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Note on Solubility: While specific solubility data for BMS-814580 in DMSO is not publicly

available, DMSO is a common solvent for similar small molecules. If solubility issues arise,

sonication may be attempted, or a lower stock concentration may be necessary. It is

recommended to perform a small-scale solubility test first.

Treatment of Cells with BMS-814580
Objective: To treat cultured cells with BMS-814580 at a desired final concentration.

Materials:

Cultured cells expressing MCHR1

Complete cell culture medium appropriate for the cell line

BMS-814580 stock solution (e.g., 10 mM in DMSO)
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Sterile pipette tips and tubes

Protocol:

Cell Seeding: Seed cells in appropriate culture vessels (e.g., 96-well plates, 6-well plates, or

flasks) and allow them to adhere and reach the desired confluency.

Preparation of Working Solution:

Thaw an aliquot of the BMS-814580 stock solution at room temperature.

Prepare a series of dilutions of the stock solution in complete cell culture medium to

achieve the desired final concentrations.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Ensure the vehicle control wells

receive the same final concentration of DMSO as the treated wells.

Cell Treatment:

Remove the existing medium from the cells.

Add the medium containing the desired final concentration of BMS-814580 to the cells.

Include a vehicle control group (medium with the same concentration of DMSO but without

BMS-814580).

Incubation: Incubate the cells for the desired experimental duration under standard cell

culture conditions (e.g., 37°C, 5% CO₂).

Downstream Analysis: Following incubation, proceed with the planned downstream assays,

such as functional assays (e.g., cAMP measurement, calcium flux), cell viability assays, or

gene expression analysis.

MCHR1 Signaling Pathway and Experimental
Workflow
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The following diagrams illustrate the simplified signaling pathway of MCHR1 and a general

experimental workflow for studying the effects of BMS-814580.
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Caption: Simplified MCHR1 signaling pathway.
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Caption: General experimental workflow.

In Vitro Stability
Limited data suggests that BMS-814580 exhibits good stability in liver microsomes from

multiple species.
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Species
% Remaining after 10 min
(3.0 µM)

Reference

Human 90% [1]

Rat 95% [1]

Mouse 100% [1]

This information suggests that the compound is relatively stable in in vitro metabolic systems,

which is a positive attribute for cell culture experiments.

Safety Precautions
BMS-814580 is a bioactive molecule and should be handled with appropriate laboratory safety

precautions. Use personal protective equipment (PPE), including gloves, lab coat, and safety

glasses, when handling the compound. All work with the powdered form should be conducted

in a chemical fume hood. Dispose of waste according to institutional guidelines.

Disclaimer: This document is intended for research use only. The protocols and information

provided are based on publicly available data and general laboratory practices. Researchers

should optimize these protocols for their specific cell lines and experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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